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Compound of Interest

Compound Name: MS7972

Cat. No.: B1684589 Get Quote

Application Notes and Protocols for MS7972
To Researchers, Scientists, and Drug Development Professionals:

This document is intended to provide comprehensive application notes and protocols for the

investigational small molecule, MS7972. However, a thorough review of currently available

scientific literature and clinical trial databases reveals a significant lack of public information

regarding its in vivo dosage, administration guidelines, and detailed experimental protocols.

General Information
MS7972 is a small molecule inhibitor that has been identified to block the association between

human p53 and the CREB binding protein (CBP).[1] In biochemical assays, MS7972 has been

shown to almost completely block this bromodomain interaction at a concentration of 50 μM.[1]

This mechanism suggests potential therapeutic applications in contexts where disrupting the

p53-CBP interaction is desirable.

Quantitative Data
Currently, there is no publicly available quantitative data from in vivo studies or human clinical

trials to summarize in a tabular format. The only available data point is its effective

concentration in a biochemical assay.

Parameter Value Source

Biochemical IC_100 50 μM [1]
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Experimental Protocols
Detailed in vivo or clinical experimental protocols for MS7972 are not available in the public

domain. Research on this compound appears to be in the very early stages of discovery.

Signaling Pathway
The known mechanism of action for MS7972 is the disruption of the interaction between p53

and CBP. A simplified representation of this targeted pathway is provided below.
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Caption: Targeted disruption of the p53-CBP interaction by MS7972.

Experimental Workflow for Future Studies
For researchers planning to investigate MS7972, a general experimental workflow for

determining dosage and administration is proposed. This workflow is a standard approach for

preclinical drug development.
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Caption: A general workflow for preclinical evaluation of a novel compound.

Disclaimer: The information provided is based on limited publicly available data. Researchers

should conduct their own comprehensive literature searches and preliminary experiments to

determine the appropriate use of MS7972 in their specific research context. The absence of

detailed public information suggests that the compound is at a very early stage of research and

development, and its safety and efficacy in biological systems have not been established.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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